Cas no 179111-13-8 (Benzene,4-chloro-2-fluoro-1-(trichloromethyl)-)

• Product Name: Benzene,4-chloro-2-fluoro-1-(trichloromethyl)-
• CAS No: 179111-13-8
• MF: C₇H₃Cl₄F
• MW: 247.909121751785
• CID: 135635
• PubChem ID: 18931615
• Update Time: 2025-06-14

Benzene,4-chloro-2-fluoro-1-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,4-chloro-2-fluoro-1-(trichloromethyl)-
• 4-chloro-2-fluoro-benzotrichloride
• 4-Chloro-2-fluorobenzotrichloride
• FT-0643730
• I14-36644
• PC1419
• SBB100339
• SureCN8156993
• DTXSID70596602
• MFCD02181198
• F20977
• SCHEMBL8156993
• ACYJYVSUQNUQDV-UHFFFAOYSA-N
• 179111-13-8
• 4-chloro-2-fluoro-1-(trichloromethyl)benzene
• 4-Chloro-2-fluoro benzotrichloride
• AKOS015912361
• 4-CHLORO-2-FLUOROBENZOTRICHLORIDE,98%
• DB-044351
• 4-Chloro-2-Fluoro-1-(Trichloromethyl)-Benzene

• Inchi： 1S/C7H3Cl4F/c8-4-1-2-5(6(12)3-4)7(9,10)11/h1-3H
• InChI Key： ACYJYVSUQNUQDV-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1F)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 245.89749
• Monoisotopic Mass: 245.897289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzene,4-chloro-2-fluoro-1-(trichloromethyl)-

Research Brief on Benzene,4-chloro-2-fluoro-1-(trichloromethyl)- (CAS: 179111-13-8): Recent Advances and Applications in Chemical Biology and Medicine

The compound Benzene,4-chloro-2-fluoro-1-(trichloromethyl)- (CAS: 179111-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzene derivative exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of antimicrobial and anticancer agents. The presence of multiple halogen atoms in its structure enhances its reactivity, enabling diverse chemical modifications that can lead to compounds with enhanced pharmacological profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 179111-13-8 as a precursor for the synthesis of trifluoromethyl-containing compounds, which are known for their metabolic stability and lipophilicity. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against bacterial enzymes, suggesting its potential in addressing antibiotic resistance. Another notable application was reported in a recent ACS Chemical Biology paper, where the compound was utilized to develop covalent inhibitors targeting specific cysteine residues in oncogenic proteins, showcasing its utility in targeted cancer therapy.

From a synthetic chemistry perspective, advancements in the efficient production of 179111-13-8 have been achieved through improved chlorination and fluorination techniques. A 2024 Organic Process Research & Development publication highlighted a scalable method for its synthesis, emphasizing reduced environmental impact through solvent optimization and catalyst recycling. These process improvements are critical for meeting the growing demand for this intermediate in pharmaceutical manufacturing.

Safety and toxicological assessments of Benzene,4-chloro-2-fluoro-1-(trichloromethyl)- have also been a focus of recent research. Regulatory agencies are particularly interested in its environmental persistence and potential bioaccumulation. A comprehensive risk assessment published in Chemical Research in Toxicology (2023) provided valuable data on its degradation pathways and ecotoxicological effects, informing safer handling protocols in industrial settings.

Looking forward, the versatility of 179111-13-8 continues to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimeras) molecules for targeted protein degradation and as a key component in the development of novel PET (Positron Emission Tomography) tracers. The compound's unique structural features position it as a valuable tool in both drug discovery and chemical biology research, with potential impacts on multiple disease areas including infectious diseases, oncology, and neurological disorders.